Cas no 1807090-70-5 (Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate)

• Product Name: Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate
• CAS No: 1807090-70-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4943818
• Update Time: 2025-10-23

Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-2-17-12(16)5-8-3-9(6-13)10(7-14)11(15)4-8/h3-4,15H,2,5-6,13H2,1H3
• InChI Key： LHLUAKMJKXMFSN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C(C#N)=C(CN)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.9
• Topological Polar Surface Area: 96.3

Additional information on Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate

Ethyl 3-Aminomethyl-4-Cyano-5-Hydroxyphenylacetate: A Comprehensive Overview

Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate (CAS No. 1807090-70-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and chemical synthesis. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate comprises a phenyl ring substituted with three distinct functional groups: an amino methyl group (-CH2NH2), a cyano group (-CN), and a hydroxyl group (-OH). The ethyl acetate moiety further enhances the compound's solubility and reactivity. This combination of functional groups makes it a versatile molecule for various chemical transformations and biological interactions.

Recent studies have highlighted the potential of Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with antioxidant and anti-inflammatory properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

In terms of synthesis, Ethyl 3-aminomethyl-4-cyano-5-hydroxyphenylacetate can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the corresponding phenol derivative, followed by acetylation and subsequent modifications to introduce the amino methyl and cyano groups. This method ensures high purity and yields, making it suitable for large-scale production.

The physical properties of Ethyl 3-Aminomethyl-4-Cyano-5-Hydroxyphenylacetate are also noteworthy. It has a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it ideal for use in various chemical reactions and formulations.

From an environmental standpoint, studies have shown that Ethyl 3-Aminomethyl-4-Cyano-5-Hydroxyphenylacetate exhibits low toxicity to aquatic organisms, making it a safer choice for industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, Ethyl 3-Aminomethyl-4-Cyano-5-Hydroxyphenylacetate (CAS No. 1807090-70-5) is a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in its synthesis and biological activity, positions it as a valuable tool for future research and development.